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Compound of Interest

Compound Name: Methyl Heptadecanoate-d3

CAS No.: 209627-97-4

Cat. No.: B592404

Get Quote

Executive Summary & Risk Profile
Compound: Methyl Heptadecanoate-d3 (C17:0 Methyl Ester-d3) Primary Application: Internal

Standard for GC-MS/LC-MS quantification of fatty acids. Safety Classification:Low Toxicity /

Irritant (Xi). Operational Priority: The primary operational risk is not acute toxicity to the handler,

but rather cross-contamination that compromises the isotopic integrity of this high-value

standard.

While Methyl Heptadecanoate-d3 is generally classified as non-hazardous under GHS criteria

(often exempt or Category 4 Irritant), the solvent matrix used to solubilize it (typically Hexane,

Isooctane, or Chloroform) presents significant chemical hazards. Therefore, PPE selection

must be governed by the solvent used, not just the solute.

Hierarchy of Controls & Risk Assessment
Before selecting PPE, you must validate the engineering controls. Relying on PPE alone for

deuterated standards is a critical failure in both safety and experimental design.
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The "Dual-Protection" Protocol
Personnel Protection: Prevents exposure to organic solvents and potential skin irritation from

the ester.

Sample Protection: Prevents introduction of squalene, keratin, and plasticizers (phthalates)

from the scientist to the sample, which will destroy the accuracy of MS quantitation.

Risk Assessment Physical State?

Solid / Wax
(Low Hazard)

Dissolved
(Solvent Hazard)

Control: Dust Prevention
PPE: Nitrile Gloves

Control: Fume Hood
PPE: Splash Goggles + Chem Gloves

Click to download full resolution via product page

Figure 1: Decision logic for control measures based on the physical state of the standard.

Personal Protective Equipment (PPE) Specifications
The following specifications are non-negotiable for maintaining the "Clean Chain" of custody.

A. Hand Protection (Gloves)
Critical Requirement: Do NOT use Latex.[1]

Reasoning (Safety): Latex degrades rapidly when exposed to non-polar organic solvents

(Hexane/Heptane) often used to dissolve FAMEs [1].

Reasoning (Science): Latex gloves are coated with release agents and naturally contain

esters that can leach into your sample, appearing as ghost peaks in GC-MS analysis.
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Parameter Specification Scientific Rationale

Material Nitrile (100%)

High resistance to aliphatic

hydrocarbons; low leaching

profile.

Thickness Minimum 5 mil (0.12 mm)

Provides ~15 min

breakthrough time for common

solvents (Hexane).

Technique Double-Gloving

Outer glove: Dirty (touching

vials/hood). Inner glove: Clean

(touching spatula/weigh boat).

Change Frequency
Every 30 mins or immediately

after splash

Prevents permeation

breakthrough and sweat

accumulation (contamination

source).

B. Eye & Face Protection[2][3]
Standard Operation:Safety Glasses with Side Shields (ANSI Z87.1 / EN166).

Solution Handling: If handling volumes >50 mL or using vigorous vortexing, upgrade to

Chemical Splash Goggles.

Why: Methyl esters can cause mild ocular irritation (H319), but the solvent splash is the

immediate threat to corneal tissue.

C. Respiratory Protection[2][4][5]
Primary Control: All handling must occur inside a certified Chemical Fume Hood.

Secondary (If Hood Unavailable): Half-face respirator with Organic Vapor (OV) cartridges

(Black band).

Note: Methyl Heptadecanoate has low volatility at room temperature. Respiratory

protection is primarily dictated by the solvent (e.g., Chloroform).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


D. Body Protection[2][6][7][8][9][10]
Lab Coat: 100% Cotton or flame-resistant synthetic (Nomex) if using flammable solvents.

Hygiene: Wrist coverage is essential to prevent skin flakes (keratin) from falling into the

sample.

Operational Protocol: The "Clean Chain" Workflow
This protocol integrates safety with isotopic purity preservation.

Step 1: Preparation
Equilibrate: Allow the vial to reach room temperature before opening.

Science: Opening a cold vial (-20°C) introduces condensation (water), which can

hydrolyze the methyl ester over time, stripping the deuterium label.

De-Static: Pass the vial through an anti-static gun if available. Dry FAME powders are static-

prone and can "jump" out of the weigh boat.

Step 2: Weighing & Solubilization
Don PPE: Put on inner nitrile gloves, then lab coat, then outer nitrile gloves.

Solvent Selection: Use HPLC-grade or higher (e.g., Isooctane or Hexane).

Avoid: Methanol (unless necessary), as transesterification can occur if traces of acid/base

catalysts are present, potentially scrambling the label.

Transfer: Use a glass pipette or stainless steel spatula.

Avoid: Plastic pipette tips if using Chloroform, as plasticizers will leach.

Step 3: Waste Disposal
Solid Waste: Contaminated wipes/gloves go to Hazardous Solid Waste.
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Liquid Waste: Dispose of in Non-Halogenated Organic Solvent stream (if using Hexane) or

Halogenated (if using Chloroform/DCM).

Glassware: Triple rinse with Acetone -> Hexane before washing to remove lipid residues.

Start: Vial at -20°C

Equilibrate to RT
(Prevent Condensation)

Weighing
(Anti-static, Glass tools)

Solubilization
(Hexane/Isooctane)

Aliquot & Store
(-20°C, Amber Glass)

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing temperature control and material compatibility.

Emergency Response
Accidental Spillage (Solid)

Do not panic. The solid is low-toxicity.

Containment: Cover with a paper towel to prevent dust dispersion.

Cleanup: Wipe up with a towel dampened with soap and water. Final wipe with ethanol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b592404/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-methyl-heptadecanoate-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Place materials in solid chemical waste.

Accidental Spillage (In Solution)
Evacuate: If >100mL of solvent is spilled, evacuate the immediate area.

PPE Upgrade: Don splash goggles and checking glove compatibility (Nitrile is usually fine for

Hexane; PVA or Viton required for large Chloroform spills).

Absorb: Use a non-combustible absorbent (vermiculite or spill pads).

Ventilate: Maximize fume hood airflow.

First Aid
Eye Contact: Flush with water for 15 minutes.[2] Remove contact lenses.

Skin Contact: Wash with soap and water.[3][4] Do not use solvent to clean skin (increases

absorption).

Inhalation: Move to fresh air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmcWJteWtxeWpiMzhwdzl0ZTMwbnhwY2JlOWRyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yNjcyM18xNzMxLTkyLTZfSGVwdGFkZWNhbm9pYyBBY2lkIG1ldGh5bCBlc3Rlci5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzI2NzIzXzE3MzEtOTItNl9IZXB0YWRlY2Fub2ljJTIwQWNpZCUyMG1ldGh5bCUyMGVzdGVyLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5b8baa6d99b39599dabd51780011f33a26133871/MetaSci_26723_1731-92-6_Heptadecanoic%20Acid%20methyl%20ester.pdf
https://www.gls.co.jp/sds/1021-46170_eng.pdf
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.carlroth.com/medias/SDB-8761-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1MTZ8YXBwbGljYXRpb24vcGRmfGFETXpMMmd3WXk4NU1UYzRPVE0xTkRreU5qTTRMMU5FUWw4NE56WXhYMDFVWDBWT0xuQmtaZ3w0NDBmZDliMWYyMTIwYzM5ZTk5NTM5MWExODExMmI1ZWIwZTExYjI3YTA4NzBhZWFhMjNiNWVmZDIxOTM3OTAz
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmcWJteWtxeWpiMzhwdzl0ZTMwbnhwY2JlOWRyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yNjcyM18xNzMxLTkyLTZfSGVwdGFkZWNhbm9pYyBBY2lkIG1ldGh5bCBlc3Rlci5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzI2NzIzXzE3MzEtOTItNl9IZXB0YWRlY2Fub2ljJTIwQWNpZCUyMG1ldGh5bCUyMGVzdGVyLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5b8baa6d99b39599dabd51780011f33a26133871/MetaSci_26723_1731-92-6_Heptadecanoic%20Acid%20methyl%20ester.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1700_methyl-heptadecanoate_msds.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmcWJteWtxeWpiMzhwdzl0ZTMwbnhwY2JlOWRyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yNjcyM18xNzMxLTkyLTZfSGVwdGFkZWNhbm9pYyBBY2lkIG1ldGh5bCBlc3Rlci5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzI2NzIzXzE3MzEtOTItNl9IZXB0YWRlY2Fub2ljJTIwQWNpZCUyMG1ldGh5bCUyMGVzdGVyLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5b8baa6d99b39599dabd51780011f33a26133871/MetaSci_26723_1731-92-6_Heptadecanoic%20Acid%20methyl%20ester.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1700_methyl-heptadecanoate_msds.pdf
https://cdn.caymanchem.com/cdn/msds/29354m.pdf
https://www.regi.com/filesimages/SDS%20Sheets/2024_methyl_esters.pdf
https://www.fishersci.dk/store/msds?partNumber=10434315&countryCode=DK&language=en
https://www.carlroth.com/medias/SDB-8761-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1MTZ8YXBwbGljYXRpb24vcGRmfGFETXpMMmd3WXk4NU1UYzRPVE0xTkRreU5qTTRMMU5FUWw4NE56WXhYMDFVWDBWT0xuQmtaZ3w0NDBmZDliMWYyMTIwYzM5ZTk5NTM5MWExODExMmI1ZWIwZTExYjI3YTA4NzBhZWFhMjNiNWVmZDIxOTM3OTAz
https://www.carlroth.com/medias/SDB-8761-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM5NzR8YXBwbGljYXRpb24vcGRmfGFEWXpMMmd3TlM4NU1UYzRPVE0xTWprMk1ETXdMMU5FUWw4NE56WXhYMEZWWDBWT0xuQmtaZ3xlMGNiOWMzMmI3MmU4NWRkZjc3N2NjYTZkNzgzZWQyMmQxODEwYjI3YWVmNDg3ZDhhNGM1YTIwYmZjZjUxMTEx
https://www.benchchem.com/product/b592404?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. glovesbyweb.com [glovesbyweb.com]

2. sds.metasci.ca [sds.metasci.ca]

3. gls.co.jp [gls.co.jp]

4. regi.com [regi.com]

5. carlroth.com [carlroth.com]

6. cosmobiousa.com [cosmobiousa.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. fishersci.dk [fishersci.dk]

9. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: Methyl Heptadecanoate-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592404/docs#personal-protective-equipment-ppe-
handling-guide-methyl-heptadecanoate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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